Cas no 1210892-33-3 (2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile
• CAS No: 1210892-33-3
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 1029288
• PubChem ID: 26967956
• Update Time: 2025-11-02

2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile
• 1210892-33-3
• DTXSID30650395
• QLSYNHQIVVXFDV-UHFFFAOYSA-N

• Inchi： 1S/C9H5F3N2O3/c1-5-2-6(17-9(10,11)12)3-8(14(15)16)7(5)4-13/h2-3H,1H3
• InChI Key： QLSYNHQIVVXFDV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C#N)=C(C)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 246.02522651g/mol
• Monoisotopic Mass: 246.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile

2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile (CAS No. 1210892-33-3): A Comprehensive Overview

2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile (CAS No. 1210892-33-3) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique trifluoromethoxy and nitrile functional groups, serves as a key intermediate in the synthesis of various high-value chemicals. Its molecular formula is C₉H₅F₃N₂O₃, and it exhibits a molecular weight of 246.14 g/mol. The presence of the trifluoromethoxy group enhances its lipophilicity, making it particularly useful in applications requiring improved bioavailability and chemical stability.

The compound's structural features, including the nitro group and the benzonitrile moiety, contribute to its reactivity and versatility in chemical transformations. Researchers and industrial chemists often explore 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile for its potential in developing novel agrochemicals, such as herbicides and insecticides, where the trifluoromethoxy group is known to enhance efficacy. Additionally, its role in pharmaceutical research is noteworthy, as it can be used to synthesize bioactive molecules with potential therapeutic applications.

In recent years, the demand for fluorinated compounds like 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile has surged due to their unique properties, such as increased metabolic stability and membrane permeability. These attributes align with current trends in drug discovery and agrochemical innovation, where fluorine-containing compounds are highly sought after. The compound's CAS No. 1210892-33-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

From a synthetic perspective, 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile can be prepared through multi-step organic reactions, including nitration and trifluoromethoxylation. Its purity and yield are critical factors for researchers, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate the compound's structure and purity.

The market dynamics for 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile are influenced by the expanding agrochemical and pharmaceutical sectors. With the global push for sustainable farming practices, the development of advanced agrochemicals using this compound is expected to rise. Similarly, in pharmaceuticals, the quest for novel drug candidates with improved pharmacokinetic properties drives the exploration of fluorinated intermediates like this one.

Environmental and safety considerations are also paramount when handling 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions should be assessed to ensure safe storage and transportation.

In conclusion, 2-Methyl-6-nitro-4-(trifluoromethoxy)benzonitrile (CAS No. 1210892-33-3) represents a valuable building block in modern chemistry. Its applications span multiple industries, and its unique structural features make it a subject of ongoing research. As the scientific community continues to explore fluorinated compounds, this molecule is poised to play a pivotal role in the development of next-generation agrochemicals and pharmaceuticals.